![molecular formula C11H11ClN2O2 B4725921 N-(3-chlorophenyl)-N'-cyclopropylethanediamide](/img/structure/B4725921.png)
N-(3-chlorophenyl)-N'-cyclopropylethanediamide
Overview
Description
N-(3-chlorophenyl)-N'-cyclopropylethanediamide, commonly known as CGS-19755, is a chemical compound that belongs to the class of NMDA receptor antagonists. It was first synthesized by scientists in the 1980s, and since then, it has been extensively studied for its potential use in the treatment of various neurological disorders.
Mechanism of Action
CGS-19755 acts as an NMDA receptor antagonist, which means it blocks the activity of the NMDA receptor. The NMDA receptor is a type of glutamate receptor that is involved in various physiological processes such as learning, memory, and synaptic plasticity. By blocking the activity of the NMDA receptor, CGS-19755 can prevent excessive glutamate release, which can cause neuronal damage and death.
Biochemical and Physiological Effects:
CGS-19755 has been shown to have various biochemical and physiological effects. It can reduce the production of reactive oxygen species and prevent oxidative stress-induced neuronal damage. Additionally, it can prevent the activation of various signaling pathways that are involved in neuronal death. CGS-19755 can also improve synaptic plasticity and enhance memory and cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using CGS-19755 in lab experiments is its specificity for the NMDA receptor. Additionally, it has been extensively studied, and its mechanism of action is well understood. However, one of the limitations of using CGS-19755 is its low solubility in water, which can make it difficult to administer in certain experiments. Additionally, it can be toxic at high concentrations, which can limit its use in some studies.
Future Directions
There are several future directions for the study of CGS-19755. One potential area of research is its use in the treatment of traumatic brain injury. It has been shown to have neuroprotective effects, which could be beneficial in preventing neuronal damage caused by traumatic brain injury. Additionally, it could be studied for its potential use in the treatment of depression, as it has been shown to have antidepressant effects in animal models. Finally, its use in combination with other drugs could be explored, as it may have synergistic effects with other neuroprotective compounds.
Conclusion:
In conclusion, CGS-19755 is a promising compound that has been extensively studied for its potential use in the treatment of various neurological disorders. Its mechanism of action is well understood, and it has been shown to have neuroprotective effects and improve cognitive function. While it has some limitations, its specificity for the NMDA receptor makes it a valuable tool for studying the role of the NMDA receptor in various physiological processes. Future research on CGS-19755 could lead to the development of new treatments for neurological disorders and improve our understanding of the brain.
Scientific Research Applications
CGS-19755 has been extensively studied for its potential use in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. It has been shown to have neuroprotective effects and can prevent neuronal damage caused by various factors such as oxidative stress and excitotoxicity. Additionally, it has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
properties
IUPAC Name |
N'-(3-chlorophenyl)-N-cyclopropyloxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2O2/c12-7-2-1-3-9(6-7)14-11(16)10(15)13-8-4-5-8/h1-3,6,8H,4-5H2,(H,13,15)(H,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRQOSGFGRPUIIE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C(=O)NC2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.